Cas no 2097862-59-2 (N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-9H-xanthene-9-carboxamide)

• Product Name: N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-9H-xanthene-9-carboxamide
• CAS No: 2097862-59-2
• MF: C₂₆H₂₁NO₄
• MW: 411.449247121811
• CID: 6238285
• PubChem ID: 126852736
• Update Time: 2025-07-30

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-9H-xanthene-9-carboxamide
• AKOS032466008
• N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-9H-xanthene-9-carboxamide
• N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-9H-xanthene-9-carboxamide
• 2097862-59-2
• F6517-3790

• Inchi： 1S/C26H21NO4/c28-21(17-11-13-18(14-12-17)22-10-5-15-30-22)16-27-26(29)25-19-6-1-3-8-23(19)31-24-9-4-2-7-20(24)25/h1-15,21,25,28H,16H2,(H,27,29)
• InChI Key： VQNBUWZEPKGJDD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(NCC(C2C=CC(C3=CC=CO3)=CC=2)O)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 411.14705815g/mol
• Monoisotopic Mass: 411.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.7Ų

Additional information on N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-9H-xanthene-9-carboxamide

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-9H-xanthene-9-carboxamide (CAS No. 2097862-59-2): A Comprehensive Overview

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-9H-xanthene-9-carboxamide (CAS No. 2097862-59-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the areas of anti-inflammatory and anti-cancer therapies. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-9H-xanthene-9-carboxamide is defined by its xanthene core and the substituted furan and phenyl groups. The xanthene moiety, a tricyclic aromatic system, is known for its fluorescence properties and has been widely used in the development of fluorescent probes and dyes. The furan ring, a five-membered heterocyclic compound with an oxygen atom, imparts additional stability and reactivity to the molecule. The phenyl group, attached to the furan ring, further enhances the compound's hydrophobicity and biological activity.

The synthesis of N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-9H-xanthene-9-carboxamide typically involves a multi-step process. One common approach is to start with 9H-xanthene carboxylic acid, which undergoes an amide coupling reaction with 2-(4-furylphenyl)-1,3-propanediol. This reaction is often catalyzed by coupling agents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). The resulting product is then purified using techniques such as column chromatography or recrystallization to ensure high purity.

Biological Activities

Recent studies have highlighted the diverse biological activities of N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-9H-xanthene-9-carboxamide. One of the most notable applications is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-9H-xanthene-9-carboxamide has also demonstrated significant anti-cancer activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-9H-xanthene-9-carboxamide has been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It is primarily metabolized by the liver through cytochrome P450 enzymes, with major metabolites being excreted in urine and feces.

Toxicological studies have also been conducted to evaluate the safety profile of N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-9H-xanthene-9-carboxamide. Acute toxicity tests in rodents have shown that it has a low toxicity profile at therapeutic doses. Chronic toxicity studies are ongoing to further assess long-term safety. Preliminary results suggest that it is well-tolerated at clinically relevant concentrations.

Clinical Applications and Future Directions

The promising biological activities of N-{2-4-(furan-2-y l)phenyl - 2 - hydroxyethyl} - 9H - xanthene - 9 - carboxamide strong > have led to increased interest in its clinical applications. Several preclinical studies are currently underway to evaluate its efficacy in animal models of inflammatory diseases and cancer. These studies aim to provide a comprehensive understanding of its therapeutic potential and guide future clinical trials.

In parallel with preclinical research, efforts are being made to optimize the formulation and delivery methods of this compound for improved therapeutic outcomes. For example, nanoparticle-based delivery systems are being explored to enhance bioavailability and target specific tissues or organs. These advancements could significantly improve the clinical utility of N-{2 - 4 - (furan - 2 - yl ) phen yl - 2 - hydrox yeth yl } - 9 H - x anthen e - 9 - car boxam ide strong > . p > < p > In conclusion , N - { 2 - 4 -( furan - 2 - yl ) phen yl - 2 - hydrox yeth yl } - 9 H - x anthen e - 9 - car boxam ide ( CAS No . 2097862 - 59 - 2 ) represents a promising compound with diverse biological activities . Its unique chemical structure , combined with its anti-inflammatory and anti-cancer properties , makes it an attractive candidate for further development in medicinal chemistry . Ongoing research will continue to elucidate its mechanisms of action , optimize its therapeutic potential , and explore new applications in the treatment of various diseases . p > article > response >